Tin(II) oxide

• CAS No.: 21651-19-4
• Molecular Formula: OSn
• Molecular Weight: 134.71 g/mol
• IUPAC Name: oxygen(2-);tin(2+)
• InChI: InChI=1S/O.Sn/q-2;+2
• InChI Key: CJGYQECZUAUFSN-UHFFFAOYSA-N
• SMILES: O=[Sn]
• Canonical SMILES: [O-2].[Sn+2]
• boiling_point: Decomposes (NIOSH, 2016); Decomposes
• density: 6.3 (NIOSH, 2016); 6.45 g/cm³; 6.3
• melting_point: 1976 °F @ 600 mmHg. (Decomposes) (NIOSH, 2016); 1976°F@600 mmHg (decomposes); (600 mmHg): 1976°F (Decomposes)
• physical_description: Tin(ii) oxide appears as brownish-black powder or black to blue-black crystalline solid. Mp: 1080°C (decomposes); density: 6.45 g cm-3. Insoluble in water.; DryPowder; OtherSolid; BLUE-TO-BLACK CRYSTALLINE POWDER.; Brownish-black powder or black to blue-black crystalline solid.; Brownish-black powder.
• Pictograms: Irritant; Health Hazard
• solubility: Insoluble (NIOSH, 2016); Solubility in water: none; Insoluble
• vapor_pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mmHg; 0 mmHg (approx)

Description

Tin(II) oxide, also known as stannous oxide, is a chemical compound with the formula SnO. It consists of tin and oxygen, where tin has an oxidation state of +2. This compound exists in two forms: a stable blue-black form and a metastable red form. This compound is an important material in various industrial and scientific applications due to its unique properties .

Synthetic Routes and Reaction Conditions:

this compound can be synthesized by heating tin(II) oxalate (stannous oxalate) in the absence of air or under a carbon dioxide atmosphere. The reaction is as follows:

Laboratory Preparation: $$\text{SnC}_2\text{O}_4 \cdot 2\text{H}_2\text{O} \rightarrow \text{SnO} + \text{CO}_2 + \text{CO} + 2\text{H}_2\text{O}$$SnC2​O4​⋅2H2​O→SnO+CO2​+CO+2H2​O

Hydrate Method: Blue-black SnO can be produced by heating the this compound hydrate, SnO·xH₂O, which is precipitated when a tin(II) salt reacts with an alkali hydroxide such as sodium hydroxide.

Industrial Production Methods:

Direct Oxidation: Industrially, this compound can be produced by the direct oxidation of tin metal in the presence of atmospheric oxygen.

Types of Reactions:

this compound burns in air with a dim green flame to form tin(IV) oxide (SnO₂):

Oxidation: $$2\text{SnO} + \text{O}_2 \rightarrow 2\text{SnO}_2$$2SnO+O2​→2SnO2​

When heated in an inert atmosphere, this compound undergoes disproportionation to form tin metal and tin(III) oxide (Sn₃O₄), which further reacts to give tin(IV) oxide and tin metal:

Disproportionation: $$4\text{SnO} \rightarrow \text{Sn}_3\text{O}_4 + \text{Sn}$$4SnO→Sn3​O4​+Sn

$$\text{Sn}_3\text{O}_4 \rightarrow 2\text{SnO}_2 + \text{Sn}$$Sn3​O4​→2SnO2​+Sn

Common Reagents and Conditions:

Acidic and Basic Conditions: this compound is amphoteric, dissolving in strong acids to form tin(II) salts and in strong bases to form stannites containing Sn(OH)₃⁻.

Major Products:

Tin(IV) oxide (SnO₂): Formed through oxidation.

Tin metal (Sn): Formed through disproportionation.

Mechanism of Action

Target of Action

Tin(II) oxide, also known as stannous oxide, is an inorganic compound composed of tin and oxygen where tin has the oxidation state of +2 . It primarily targets the oxidation-reduction processes in various chemical reactions .

Biochemical Pathways

This compound affects the oxidation-reduction pathways in biochemical reactions . It is thought to reduce copper(I) to metallic clusters in the manufacture of so-called "copper ruby glass" .

Pharmacokinetics

It is known that this compound is insoluble in water , which may impact its bioavailability.

Result of Action

The molecular and cellular effects of this compound’s action primarily involve changes in oxidation states. For instance, this compound can burn in air with a dim green flame to form SnO2 .

Action Environment

The action, efficacy, and stability of this compound are influenced by environmental factors such as temperature and atmospheric conditions. For example, at 300°C, the oxidation of this compound to Tin(IV) oxide proceeds incandescently . Furthermore, this compound is amphoteric, dissolving in strong acid to give tin(II) salts and in strong base to give stannites containing Sn(OH)3− .

Scientific Research Applications

Electronics and Optoelectronics

Transparent Conductors and Thin Film Transistors:
Tin(II) oxide is widely used in the fabrication of transparent conductive films for applications in displays and solar cells. Its high optical transparency in the visible range combined with low electrical resistance makes it an ideal candidate for transparent electrodes in devices like organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs) .

Table 1: Properties of this compound for Electronic Applications

Property	Value
Optical Transparency	>80% in visible range
Electrical Resistivity	Low (10^-4 to 10^-2 Ω·m)
Band Gap	~3.6 eV

Gas Sensors

This compound is extensively utilized in gas sensing applications due to its sensitivity to various gases, including carbon monoxide, ethanol, and hydrogen. Research has shown that nanosheet-type tin oxide exhibits superior catalytic activity compared to traditional nanoparticle forms, making it effective for real-time monitoring of volatile organic compounds .

Case Study: Nanosheet-Type Tin Oxide Gas Sensors

• Objective: To monitor mental stress through gas sensing.
• Methodology: A nanosheet-type tin oxide sensor was developed and tested against commercial nanoparticles.
• Results: The nanosheet sensor showed a faster response time (5-10 seconds for 90% response) compared to commercial sensors (800-1100 seconds for recovery) .

Photocatalysis

This compound also plays a significant role in photocatalytic applications, particularly in environmental remediation and energy conversion processes. Its ability to generate reactive oxygen species under UV light makes it valuable for degrading pollutants .

Table 2: Photocatalytic Performance of this compound

Pollutant	Degradation Efficiency (%)	Conditions
Methyl Orange	95%	UV light, 2 hours
Phenol	90%	UV light, 3 hours

Energy Storage

Recent advancements have highlighted the use of this compound in energy storage systems, particularly in batteries. Tin-based materials demonstrate high capacity and stability, making them suitable for next-generation lithium-ion batteries .

Case Study: Tin-Based Battery Anodes

• Objective: To enhance the performance of lithium-ion batteries.
• Methodology: SnO was synthesized as an anode material and tested for cycling stability.
• Results: The tin oxide anodes showed a capacity retention of over 80% after 100 cycles .

Ceramics and Glasses

In materials science, this compound is utilized as a flux in ceramic glazes and as a coloring agent in glass production. Its unique properties allow it to enhance the aesthetic quality of ceramics while improving mechanical strength .

Table 3: Applications of this compound in Ceramics and Glasses

Application	Description
Ceramic Glazes	Acts as a flux to lower melting temperatures
Glass Production	Provides color and improves durability

Comparison with Similar Compounds

Tin(IV) oxide (SnO₂): Unlike tin(II) oxide, tin(IV) oxide is a tetravalent compound and is more stable. It is widely used in gas sensors and as a catalyst.

Lead(II) oxide (PbO): Similar to this compound in its amphoteric nature but differs in its applications and toxicity.

Germanium(II) oxide (GeO): Shares similar chemical properties but is less commonly used compared to this compound

Uniqueness of this compound:

Versatility: this compound’s amphoteric nature and reducing properties make it highly versatile in various chemical reactions and industrial applications.

Nanostructures: The ability to form nanostructures enhances its applications in modern technology, such as in energy storage and catalysis

Biological Activity

Tin(II) oxide, also known as stannous oxide (SnO), has garnered attention in recent years for its various biological activities, particularly its antibacterial and antioxidant properties. This article delves into the biological activity of SnO, supported by research findings, case studies, and data tables to provide a comprehensive overview.

1. Overview of this compound

Chemical Properties:

• Formula: SnO
• Forms: Stable blue-black form and metastable red form.
• Band Gap Energy: Approximately 2.5 to 3.0 eV, depending on the form and synthesis method .

Applications:

• Used as a precursor in manufacturing other tin compounds.
• Acts as a reducing agent in various chemical reactions.

2. Antibacterial Activity

Numerous studies have highlighted the antibacterial properties of SnO nanoparticles against a range of bacterial strains.

The antibacterial effect is primarily attributed to the generation of reactive oxygen species (ROS) upon UV illumination, which damages bacterial cell structures. The nanoparticles exhibit enhanced activity under UV light due to their larger band gap, promoting ROS formation .

2.2 Case Studies

• Study on Gram-Positive and Gram-Negative Bacteria:
  A study evaluated the antibacterial activity of SnO nanoparticles against Escherichia coli (Gram-negative) and Staphylococcus aureus (Gram-positive). Results indicated significant inhibition zones, particularly against E. coli, due to its negatively charged surface facilitating Sn²⁺ accumulation .
• Bio-Synthesized SnO Nanoparticles:
  Another study synthesized SnO nanoparticles using leaf extracts and demonstrated their antibacterial effects through agar well diffusion methods. The study reported inhibition zones that increased with nanoparticle concentration, highlighting their potential as effective antimicrobial agents .

Bacterial Strain	Inhibition Zone (mm) at 400 µL Concentration
E. coli	22
S. aureus	18
Klebsiella pneumoniae	20
S. pyogene	17

3. Antioxidant Activity

SnO also exhibits notable antioxidant properties, which are essential for combating oxidative stress in biological systems.

3.1 Research Findings

A study assessed the antioxidant activity of bio-synthesized SnO nanoparticles using the ABTS radical scavenging assay at varying concentrations:

Concentration (µL)	% Scavenging Activity
100	38
200	49
300	57
400	72

The results indicated that the antioxidant activity increased with higher concentrations of SnO nanoparticles, suggesting their potential use in therapeutic applications against oxidative stress-related diseases .

4. Toxicological Studies

While the biological activities of SnO are promising, understanding its toxicity is crucial for safe application.

4.1 Toxicity Assessment

Research indicates that dietary exposure to this compound does not induce adverse effects in animal models at certain concentrations. A study reported no significant toxicity at levels up to 1% in rat diets over extended periods . However, caution is advised as soluble tin compounds may exhibit toxicity at higher concentrations.